Cas no 931026-13-0 (N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide)
N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide
- Z225049268
- 931026-13-0
- EN300-26680372
- AKOS033828711
-
- Inchi: 1S/C23H31N5O/c1-26(23(19-25)10-3-2-4-11-23)22(29)18-28-13-5-12-27(14-15-28)17-21-8-6-20(16-24)7-9-21/h6-9H,2-5,10-15,17-18H2,1H3
- InChI Key: LDFRINHSRQZWCW-UHFFFAOYSA-N
- SMILES: O=C(CN1CCN(CC2C=CC(C#N)=CC=2)CCC1)N(C)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 393.25286063g/mol
- Monoisotopic Mass: 393.25286063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.4Ų
N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26680372-0.05g |
N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide |
931026-13-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide
N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide: A Comprehensive Overview
N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide is a complex organic compound with the CAS Registry Number 931026-13-0. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a combination of cyanocyclohexyl, diazepane, and acetamide functional groups, which contribute to its distinctive chemical behavior.
The synthesis of N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed strategies such as ring-opening reactions, nucleophilic substitutions, and condensation reactions to achieve high yields and purity. Recent advancements in catalytic systems have further optimized the synthesis pathway, making it more efficient and scalable for industrial applications.
Structural analysis of this compound reveals a highly conjugated system, which plays a crucial role in its electronic properties. The presence of multiple cyanophenyl groups enhances the molecule's stability and reactivity. Additionally, the diazepane ring introduces rigidity into the structure, which is essential for its function in certain applications. Computational studies using density functional theory (DFT) have provided deeper insights into the molecular geometry and electronic distribution, further validating its potential for use in advanced materials.
Recent studies have highlighted the pharmacological potential of N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide. Preclinical trials have demonstrated its ability to modulate key biological pathways, making it a promising candidate for drug development. The compound's ability to interact with specific receptors has been explored in the context of neurodegenerative diseases and cancer therapy. Furthermore, its biocompatibility and low toxicity profile have been confirmed through extensive in vitro and in vivo experiments.
In terms of applications, this compound has shown remarkable potential in the field of materials science. Its unique combination of mechanical strength and thermal stability makes it an ideal candidate for high-performance polymers and composites. Recent breakthroughs in 3D printing technology have utilized this compound to create lightweight yet durable materials for aerospace and automotive industries. Additionally, its optical properties have been harnessed in the development of advanced optoelectronic devices.
The environmental impact of N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide has also been a subject of interest. Studies have shown that it exhibits low bioaccumulation potential and rapid degradation under environmental conditions, reducing its ecological footprint. These findings are particularly relevant for industries seeking sustainable alternatives for their chemical processes.
In conclusion, N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide (CAS No. 931026-13-0) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future technological innovations.
931026-13-0 (N-(1-cyanocyclohexyl)-2-{4-[(4-cyanophenyl)methyl]-1,4-diazepan-1-yl}-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)